Cas no 141476-81-5 (1,2-Benzenedicarboxylic acid, 4-ethynyl-, diethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-ethynyl-, diethyl ester
• CAS No: 141476-81-5
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 1307153
• Update Time: 2024-08-03

1,2-Benzenedicarboxylic acid, 4-ethynyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-ethynyl-, diethyl ester
• 1,2-Benzenedicarboxylic acid, 4-ethynyl-, 1,2-diethyl ester

• Inchi： 1S/C14H14O4/c1-4-10-7-8-11(13(15)17-5-2)12(9-10)14(16)18-6-3/h1,7-9H,5-6H2,2-3H3
• InChI Key： IUAZAEWSGCXPPS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=CC=C(C#C)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 246.08922

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 332.5±32.0 °C(Predicted)
• PSA: 52.6